Cas no 73403-49-3 (Sodium 1,6-Dihydro-6-oxo-2,3-pyrazinedicarboxylate)

• Product Name: Sodium 1,6-Dihydro-6-oxo-2,3-pyrazinedicarboxylate
• CAS No: 73403-49-3
• MF: C₆H₃N₂NaO₅
• MW: 206.088192224503
• CID: 552223
• PubChem ID: 91663096
• Update Time: 2025-04-19

Sodium 1,6-Dihydro-6-oxo-2,3-pyrazinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-1,6-dihydro-pyrazine-2,3-dicarboxylic acid monosodium salt
• 3-carboxy-6-oxo-1H-pyrazine-2-carboxylate
• 6-Oxo-1,6-dihydropyrazine-2,3-dicarboxylic acid monosodium salt
• sodium;3-carboxy-6-oxo-1H-pyrazine-2-carboxylate
• 73403-49-3
• Sodium 3-carboxy-6-oxo-1,6-dihydropyrazine-2-carboxylate
• Sodium3-carboxy-6-oxo-1,6-dihydropyrazine-2-carboxylate
• Sodium 1,6-Dihydro-6-oxo-2,3-pyrazinedicarboxylate

• Inchi： 1S/C6H4N2O5.Na/c9-2-1-7-3(5(10)11)4(8-2)6(12)13;/h1H,(H,8,9)(H,10,11)(H,12,13);/q;+1/p-1
• InChI Key： JHVVLJBKNGNUIH-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1=C(C(=O)O)N=CC(N1)=O)=O

Computed Properties

• Exact Mass: 205.99400
• Monoisotopic Mass: 183.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2

Experimental Properties

• PSA: 123.18000
• LogP: -2.16840

Sodium 1,6-Dihydro-6-oxo-2,3-pyrazinedicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives